Cas no 2092204-02-7 (5-Azaspiro[3.4]octan-8-ol)

• Product Name: 5-Azaspiro[3.4]octan-8-ol
• CAS No: 2092204-02-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5758207
• PubChem ID: 131490354
• Update Time: 2025-05-23

5-Azaspiro[3.4]octan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2092204-02-7
• AKOS037621584
• 5-Azaspiro[3.4]octan-8-ol
• EN300-6472330

• Inchi： 1S/C7H13NO/c9-6-2-5-8-7(6)3-1-4-7/h6,8-9H,1-5H2
• InChI Key： VQRCCWDLYYQEQU-UHFFFAOYSA-N
• SMILES： OC1CCNC21CCC2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 247.6±15.0 °C(Predicted)
• pka: 15.91±0.20(Predicted)

Additional information on 5-Azaspiro[3.4]octan-8-ol

5-Azaspiro[3.4]octan-8-ol: A Comprehensive Overview

5-Azaspiro[3.4]octan-8-ol is a unique organic compound with the CAS number 2092204-02-7, belonging to the class of spiro compounds. These compounds are characterized by their spirocyclic structure, where two rings are joined by a single atom, creating a unique framework that often imparts interesting chemical and biological properties. The compound's name, 5-Azaspiro[3.4]octan-8-ol, reflects its structural features: the "aza" prefix indicates the presence of a nitrogen atom in the ring system, while "spiro[3.4]" denotes the two rings with three and four members, respectively. The "-8-ol" suffix highlights the hydroxyl group located at position 8 of the molecule.

The synthesis of 5-Azaspiro[3.4]octan-8-ol has been explored through various methods, including ring-closing reactions and intramolecular cyclizations. Recent studies have focused on optimizing these processes to enhance yield and purity, leveraging advancements in catalytic systems and reaction conditions. For instance, researchers have employed transition metal catalysts to facilitate the formation of the spirocyclic structure, demonstrating improved efficiency compared to traditional methods.

One of the most intriguing aspects of 5-Azaspiro[3.4]octan-8-ol is its potential in drug discovery and development. Spirocyclic compounds are known for their ability to modulate biological targets due to their rigid and compact structures, which can mimic natural ligands or bind to specific receptor sites. Recent research has identified 5-Azaspiro[3.4]octan-8-ol as a promising candidate for targeting G-protein coupled receptors (GPCRs), which are critical in various physiological processes and disease states.

In addition to its pharmacological applications, 5-Azaspiro[3.4]octan-8-ol has also garnered attention in materials science. Its nitrogen-containing spirocyclic framework makes it a potential building block for constructing advanced materials with tailored properties, such as high thermal stability or mechanical strength. Scientists have explored its use in polymer synthesis, where it serves as a cross-linking agent or a monomer unit, contributing to the development of novel polymeric materials.

The biological activity of 5-Azaspiro[3.4]octan-8-ol has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders. Furthermore, its anti-inflammatory and antioxidant properties have been investigated, with promising results indicating its role in mitigating oxidative stress-related conditions.

From an environmental perspective, the degradation pathways of 5-Azaspiro[3.4]octan-8-ol have been examined to assess its eco-friendliness and biodegradability. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, reducing its persistence in aquatic environments.

Looking ahead, ongoing research is focused on expanding the functionalization of 5-Azaspiro[3.4]octan-8-ol, exploring its versatility as a scaffold for diverse chemical modifications. This includes appending functional groups to enhance bioavailability or improve targeting capabilities for specific therapeutic applications.

In conclusion, 5-Azaspiro[3.4]octan-8-ol represents a versatile and intriguing compound with multifaceted applications across chemistry, biology, and materials science. Its unique spirocyclic structure continues to inspire innovative research directions, underscoring its significance as a valuable tool in modern scientific exploration.